N-(4-acetylphenyl)-5-(4-fluorophenyl)oxazole-2-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-5-(4-fluorophenyl)-1,3-oxazole-2-carboxamide
• InChI: InChI=1S/C18H13FN2O3/c1-11(22)12-4-8-15(9-5-12)21-17(23)18-20-10-16(24-18)13-2-6-14(19)7-3-13/h2-10H,1H3,(H,21,23)
• InChI Key: ZYGDEQURMZFEHY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=NC=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C18H13FN2O3
• Molecular Weight: 324.3 g/mol

Description

N-(4-acetylphenyl)-5-(4-fluorophenyl)oxazole-2-carboxamide, also known as AFA, is a synthetic compound that has shown promising results in scientific research. It belongs to the class of oxazole derivatives and has been studied for its potential applications in various fields, including medicine and agriculture.

Scientific Research Applications

Synthesis and Structural Analysis

Several studies have concentrated on the efficient synthesis and structural elucidation of oxazole derivatives, including compounds structurally related to N-(4-acetylphenyl)-5-(4-fluorophenyl)oxazole-2-carboxamide. For instance, research by Luo et al. (2012) explored the tempering of reactivities of postulated α-oxo gold carbenes using bidentate ligands, leading to the modular synthesis of 2,4-disubstituted oxazoles through a [3 + 2] annulation strategy, highlighting an advancement in oxazole ring formation techniques (Luo et al., 2012).

Biological Activities

The exploration of biological activities for compounds with the oxazole motif, such as potential enzyme inhibitors, has been a subject of interest. Caputo et al. (2020) discussed the design, synthesis, and biological evaluation of a series of oxazolone carboxamides as novel acid ceramidase inhibitors, providing insights into their role in sphingolipid metabolism and potential therapeutic effects for sphingolipid-mediated disorders (Caputo et al., 2020).

Photophysical Properties

The photophysical properties of oxazole derivatives have also been studied, with research by Ferreira et al. (2010) demonstrating the preparation of several 2,5-disubstituted oxazole-4-carboxylates with potential applications as fluorescent probes due to their high fluorescence quantum yields and moderate solvent sensitivity (Ferreira et al., 2010).

Anticancer and Antimicrobial Potential

Several studies have focused on the synthesis of substituted oxazoles and their derivatives for evaluating their anticancer and antimicrobial activities. For example, Atta and Abdel‐Latif (2021) synthesized 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide derivatives, demonstrating good inhibitory activity against various cancer cell lines, indicating the therapeutic potential of oxazole derivatives in cancer treatment (Atta & Abdel‐Latif, 2021).